4-(4-(dimethylamino)phenylcarbonothioyl)-N-methylpiperazine-1-carbothioamide

• IUPAC Name: 4-[4-(dimethylamino)benzenecarbothioyl]-N-methylpiperazine-1-carbothioamide
• InChI: InChI=1S/C15H22N4S2/c1-16-15(21)19-10-8-18(9-11-19)14(20)12-4-6-13(7-5-12)17(2)3/h4-7H,8-11H2,1-3H3,(H,16,21)
• InChI Key: GQPAPZXPTOQKMR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)N1CCN(CC1)C(=S)C2=CC=C(C=C2)N(C)C
• Molecular Formula: C15H22N4S2
• Molecular Weight: 322.5 g/mol

Description

This compound is a derivative of 4-(4-Dimethylaminophenyl)pyridine. The 4-(4-Dimethylaminophenyl)pyridine is a series of pyridine derivatives that were synthesized and tested for antimicrobial activity.

Scientific Research Applications

Pharmacological Research and Toxicity Studies

Research on phenylethylamines and related derivatives, including phenylpiperazine compounds, has been extensive, focusing on their pharmacological effects and potential toxicities. These studies aim to understand the mechanisms of action, potential therapeutic applications, and safety profiles of these compounds.

• Phenylpiperazine Derivatives in Medicinal Chemistry : Phenylpiperazine derivatives, known for their versatility in medicinal chemistry, have shown promise in treating CNS disorders. Their structure has been explored for potential therapeutic uses beyond CNS applications, suggesting a broader scope for research in various therapeutic fields (Maia, Tesch, & Fraga, 2012).

• Toxicology of Mescaline and Analogs : The toxicological profiles and behavioral effects of mescaline and its analogs have been studied across different species, offering insights into the pharmacological diversity and safety considerations of such compounds. This research contributes to understanding the toxicological implications of phenylethylamine derivatives (Hardman, Haavik, & Seevers, 1973).

• Arsenic Compounds Synthesis and Characterization : The synthesis and characterization of methylated and thiolated arsenic species for environmental and health research highlight the importance of creating authentic compounds for studying their environmental fate and health effects. This approach is crucial for understanding the toxicity and risk assessment of various compounds, including those related to phenylethylamines (Cullen et al., 2016).

• Recreational Use, Analysis, and Toxicity of Tryptamines : The study of tryptamines and their recreational use, including toxicity and analysis, offers a framework for understanding the impact of psychoactive compounds on human health. This research is pertinent for assessing the safety, potential therapeutic uses, and regulatory aspects of similar compounds (Tittarelli, Mannocchi, Pantano, & Romolo, 2014).